Cas no 1238877-84-3 (1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine)
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(azetidin-3-ylcarbonyl)-4-cyclobutylpiperazine
- QNVCHLXGFGAZHJ-UHFFFAOYSA-N
- 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
-
- Inchi: 1S/C12H21N3O/c16-12(10-8-13-9-10)15-6-4-14(5-7-15)11-2-1-3-11/h10-11,13H,1-9H2
- InChI Key: QNVCHLXGFGAZHJ-UHFFFAOYSA-N
- SMILES: O=C(C1CNC1)N1CCN(CC1)C1CCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 265
- Topological Polar Surface Area: 35.6
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A134506-100mg |
1-(Azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 100mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A134506-500mg |
1-(Azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 500mg |
$ 435.00 | 2022-06-08 | ||
| TRC | A134506-1g |
1-(Azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 1g |
$ 680.00 | 2022-06-08 | ||
| Life Chemicals | F1908-1142-0.25g |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 95%+ | 0.25g |
$902.0 | 2023-09-07 | |
| Life Chemicals | F1908-1142-0.5g |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 95%+ | 0.5g |
$950.0 | 2023-09-07 | |
| Life Chemicals | F1908-1142-1g |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 95%+ | 1g |
$1001.0 | 2023-09-07 | |
| Life Chemicals | F1908-1142-2.5g |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 95%+ | 2.5g |
$2180.0 | 2023-09-07 | |
| Life Chemicals | F1908-1142-5g |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 95%+ | 5g |
$3273.0 | 2023-09-07 | |
| Life Chemicals | F1908-1142-10g |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 95%+ | 10g |
$4571.0 | 2023-09-07 | |
| A2B Chem LLC | AU65143-1g |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine |
1238877-84-3 | 95% | 1g |
$1098.00 | 2024-04-20 |
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine
Professional Introduction to 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine (CAS No: 1238877-84-3)
1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine, identified by the Chemical Abstracts Service Number (CAS No) 1238877-84-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The azetidine-3-carbonyl moiety and the cyclobutyl substituent contribute to its distinct chemical behavior, making it a valuable candidate for further investigation.
The compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their role in medicinal chemistry. Piperazine derivatives exhibit a broad spectrum of biological activities, including antipsychotic, antihistaminic, and antimicrobial properties. The introduction of the azetidine-3-carbonyl group into the piperazine framework introduces additional functional sites that can be exploited for modulating biological activity. This structural feature has been explored in various research studies aimed at developing novel therapeutic agents.
In recent years, there has been a growing interest in the development of new scaffolds for drug discovery. The cyclobutyl substituent in 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine adds rigidity to the molecule, which can influence its pharmacokinetic properties. This rigidity is often desirable in drug design as it can enhance binding affinity and reduce metabolic liability. The combination of the flexible azetidine-3-carbonyl group and the rigid cyclobutyl moiety creates a balanced structure that could be optimized for specific biological targets.
The synthesis of 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the azetidine-3-carbonyl group typically involves condensation reactions with appropriate carbodiimides or esters, while the attachment of the cyclobutyl group often requires ring-forming reactions or alkylation processes. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.
The pharmacological profile of 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine has been studied in various preclinical models. Initial investigations have shown that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting potential applications in central nervous system disorders. Additionally, its structural features may make it a useful tool for exploring new therapeutic strategies against neurological conditions such as depression and anxiety.
In vitro studies have demonstrated that 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine interacts with specific enzymes and receptors involved in signal transduction pathways. These interactions have been characterized using biophysical techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. The detailed understanding of these interactions provides insights into the compound's mechanism of action and helps guide further optimization efforts.
The potential therapeutic applications of 1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine extend beyond central nervous system disorders. Preliminary data suggest that this compound may also have utility in treating inflammatory diseases by modulating immune responses. The presence of both polar and non-polar regions in its structure allows it to interact with a variety of biological targets, making it a versatile scaffold for drug development.
The future direction of research on 1-(< strong > azetidine -3 - carbonyl strong >) -4 - cyclobutyl piperazine will likely focus on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery process by enabling rapid virtual screening and molecular modeling studies. These technologies can help identify analogs with improved efficacy and reduced side effects.
In conclusion, 1-(< strong > azetidine -3 - carbonyl strong >) -4 - cyclobutyl piperazine (CAS No: 1238877-84-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive candidate for further development. As our understanding of its pharmacological profile continues to grow, this molecule is likely to play an important role in the discovery of new therapeutic agents for various diseases.
1238877-84-3 (1-(azetidine-3-carbonyl)-4-cyclobutylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)